N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-pyridin-3-yloxyazetidine-1-carboxamide
• InChI: InChI=1S/C17H17N3O4/c21-17(19-7-12-3-4-15-16(6-12)23-11-22-15)20-9-14(10-20)24-13-2-1-5-18-8-13/h1-6,8,14H,7,9-11H2,(H,19,21)
• InChI Key: XFNSOWJUWPHWOZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC3=C(C=C2)OCO3)OC4=CN=CC=C4
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol
• CAS No.: 1904305-52-7

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study detailed the synthesis and pharmacological activity evaluation of Schiff’s bases and azetidinones, demonstrating potential as antidepressant and nootropic agents. This research highlights the synthesis methods and evaluates the compounds for their activity, suggesting the relevance of the azetidinone skeleton in CNS-active agents development (Thomas et al., 2016).

Antimicrobial Activity

Another study synthesized N-(3-Hydroxy-2-pyridyl)benzamides and tested their in vitro microbiological activity against various bacteria. The findings indicate potential antibacterial properties of these compounds (Mobinikhaledi et al., 2006).

Antiarrhythmic Agents

Research on N-(omega-Aminoalkyl)-2,2,5,5-tetramethyl-3-pyrroline or -pyrrolidine-3-carboxamides revealed compounds with significant antiarrhythmic activity, highlighting the therapeutic potential in treating arrhythmias (Hankovszky et al., 1986).

Anti-Inflammatory and Analgesic Agents

A study on the synthesis of novel benzodifuranyl derivatives demonstrated their potential as anti-inflammatory and analgesic agents. This research underscores the versatility of these compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Crystal Structure Analysis

The crystal structure and Hirshfeld surface analysis of a N-(pyridin-2-ylmethyl)benzamide derivative were explored, providing insights into the molecular orientations and interactions within the crystal lattice (Artheswari et al., 2019).

Mechanism Elucidation and Synthetic Methods

Research on the three-component, one-pot synthesis of heterocyclic compounds offers insights into efficient synthetic methods and the mechanistic aspects of forming complex molecules, which could be applied to the development of new drugs (Guleli et al., 2019).